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Compound of Interest

Compound Name: Diboron dioxide

Cat. No.: B080103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas phase thermochemical

data for diboron dioxide (B₂O₂). The information is compiled from critically evaluated data

from the NIST Chemistry WebBook and associated literature, presented in a clear and

accessible format for researchers and professionals in chemistry and drug development.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of gaseous diboron
dioxide at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Thermochemical Properties of Diboron Dioxide (B₂O₂) Gas

Property Symbol Value Units Reference

Enthalpy of

Formation
ΔfH° -456.06 ± 4.18 kJ/mol --INVALID-LINK--

Standard Molar

Entropy
S° 242.48 J/mol·K --INVALID-LINK--

Gibbs Free

Energy of

Formation

ΔfG° -462.3 kJ/mol
Calculated from

ΔfH° and S°
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Table 2: Ionization Energy of Diboron Dioxide (B₂O₂) Gas

Ionization Energy (eV) Method Reference

13.9 ± 0.5 Electron Ionization (EI) Asano and Kou, 1988

13.37 ± 0.34 Electron Ionization (EI) Bagarat'yan and Nikitin, 1979

14. ± 0.5 Electron Ionization (EI)
Blackburn, Buchler, et al.,

1966

13.61
Photoelectron Spectroscopy

(PE)
Ruscic, Curtiss, et al., 1984

Note on Bond Dissociation Energy: A specific, experimentally determined value for the B-B or

B-O bond dissociation energy in the B₂O₂ molecule was not readily available in the reviewed

literature. This value is crucial for understanding the stability and reactivity of the molecule and

represents a potential area for further experimental or computational investigation.

Experimental Protocols
The thermochemical data presented in this guide were primarily determined using Knudsen

effusion mass spectrometry, electron ionization, and photoelectron spectroscopy. The following

sections provide an overview of these experimental methodologies.

Knudsen Effusion Mass Spectrometry
This technique is widely used to study the thermodynamics of high-temperature species in the

gas phase, particularly for determining enthalpies of formation.

General Protocol:

Sample Preparation: A solid sample, often a mixture of elements or compounds that will

produce the desired gaseous species at high temperature, is placed in a Knudsen cell. The

Knudsen cell is a small, thermally stable container with a very small orifice.

Effusion: The cell is heated in a high-vacuum system to a precisely controlled temperature.

The low pressure inside the system and the small size of the orifice ensure that the gas
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molecules effuse from the cell in a molecular beam without disturbing the equilibrium within

the cell.

Ionization: The effusing molecular beam is directed into the ion source of a mass

spectrometer. The gaseous species are then ionized, typically by electron impact.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by the mass analyzer.

Data Analysis: The ion intensities are measured as a function of temperature. By applying

the Clausius-Clapeyron equation or by using second-law and third-law methods, the partial

pressures of the effusing species can be determined. This information, combined with known

thermodynamic data for the reactants, allows for the calculation of the enthalpy of formation

of the gaseous molecule of interest.

Electron Ionization (EI)
Electron ionization is a common method for determining the ionization energy of a molecule.[1]

[2]

General Protocol:

Sample Introduction: The gaseous sample is introduced into the ion source of a mass

spectrometer, which is maintained at a low pressure. For high-temperature species like

B₂O₂, this is often achieved by vaporizing a solid sample in a heated inlet system or using a

Knudsen cell as described above.

Electron Beam: A beam of electrons is emitted from a heated filament and accelerated to a

specific, known energy (typically 70 eV for standard mass spectra, but varied for ionization

energy measurements).

Ionization: The electron beam collides with the gas-phase molecules. If the energy of the

electrons is greater than the ionization energy of the molecule, an electron can be ejected

from the molecule, forming a positive ion.

Ion Detection: The minimum energy of the electron beam required to produce a detectable

ion current corresponds to the ionization energy of the molecule. This is typically determined
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by measuring the ion current as a function of the electron energy and identifying the onset of

the ionization signal.

Photoelectron Spectroscopy (PES)
Photoelectron spectroscopy provides a more direct and precise measurement of ionization

energies.

Experimental Protocol (based on Ruscic, Curtiss, et al., 1984):

Vapor Generation: A sample, such as an equimolar mixture of powdered boron and B₂O₃, is

placed in a tungsten oven. The oven is heated to a high temperature (e.g., 1200 °C) to

generate a vapor of B₂O₂.

Photon Beam: A monochromatic beam of high-energy photons, such as He I radiation (21.22

eV), is directed at the vapor sample.

Photoionization: The photons are absorbed by the B₂O₂ molecules, causing the ejection of

valence electrons.

Electron Energy Analysis: The kinetic energies of the ejected photoelectrons are measured

using a hemispherical electron energy analyzer.

Spectrum Generation: The photoelectron spectrum is a plot of the number of detected

electrons as a function of their kinetic energy. The ionization energy is determined by the

equation: IE = hν - KE, where hν is the energy of the incident photons and KE is the kinetic

energy of the ejected electrons. The spectrum can show distinct bands corresponding to

ionization from different molecular orbitals, providing detailed information about the electronic

structure of the molecule.

Visualizations
The following diagrams illustrate key concepts related to the thermochemistry of diboron
dioxide.
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Legend
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Caption: Relationship between key thermochemical properties of Diboron dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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